Cas no 83747-02-8 (tert-Butyl 4,4-dimethylpent-2-ynoate)

tert-Butyl 4,4-dimethylpent-2-ynoate structure
83747-02-8 structure
Product Name:tert-Butyl 4,4-dimethylpent-2-ynoate
CAS No:83747-02-8
MF:C11H18O2
MW:182.259423732758
CID:2804702
PubChem ID:12840210
Update Time:2025-04-21

tert-Butyl 4,4-dimethylpent-2-ynoate Chemical and Physical Properties

Names and Identifiers

    • EN300-786753
    • tert-Butyl 4,4-dimethylpent-2-ynoate
    • DTXSID40511185
    • 83747-02-8
    • Inchi: 1S/C11H18O2/c1-10(2,3)8-7-9(12)13-11(4,5)6/h1-6H3
    • InChI Key: ZIJPZRKTYWGAIC-UHFFFAOYSA-N
    • SMILES: O(C(C#CC(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 182.130679813Da
  • Monoisotopic Mass: 182.130679813Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų

tert-Butyl 4,4-dimethylpent-2-ynoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-786753-0.05g
tert-butyl 4,4-dimethylpent-2-ynoate
83747-02-8 95.0%
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Enamine
EN300-786753-0.1g
tert-butyl 4,4-dimethylpent-2-ynoate
83747-02-8 95.0%
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Enamine
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tert-butyl 4,4-dimethylpent-2-ynoate
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Enamine
EN300-786753-0.5g
tert-butyl 4,4-dimethylpent-2-ynoate
83747-02-8 95.0%
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Enamine
EN300-786753-1.0g
tert-butyl 4,4-dimethylpent-2-ynoate
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Enamine
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tert-butyl 4,4-dimethylpent-2-ynoate
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Enamine
EN300-786753-5.0g
tert-butyl 4,4-dimethylpent-2-ynoate
83747-02-8 95.0%
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Enamine
EN300-786753-10.0g
tert-butyl 4,4-dimethylpent-2-ynoate
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